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Compound of Interest

Compound Name: Boron oxide (B203)

Cat. No.: B074850

An In-depth Technical Guide to the Health and Safety Considerations for Handling Boron
Trioxide (B20s3)

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of Boron
Trioxide (B20s3), a compound also known as boric anhydride or diboron trioxide. Adherence to
these guidelines is crucial to ensure a safe laboratory and research environment.

Chemical and Physical Properties

Boron trioxide is a colorless, glassy solid or white powder.[1][2][3][4] It is an inorganic
compound with the chemical formula B203.[2][3][4] While it is generally unreactive with many
common reagents, it is hygroscopic and will react slowly with water and moisture to form boric
acid.[1][3][5] This reaction can be exothermic.[6] In its molten state, boron trioxide is corrosive
to most metals.[2][7]

Table 1: Physical and Chemical Properties of Boron Trioxide (B203)
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Property Value References

Molecular Formula B20s [1114]

Molar Mass 69.6182 g/mol [1][4]
Hard glassy solid or white

Appearance [1]
powder

Odor Odorless [1]8]
2.460 g/cm3 (liquid); 2.55 g/cm3

Density (trigonal); 3.11-3.146 g/cm3 [1][4]
(monoclinic)

_ _ 450-510 °C (842950 °F;

Melting Point [11[4][8]1[°]
723-783 K)

Boiling Point 1,860 °C (3,380 °F; 2,130 K) [1][4]18]
1.1 /100 mL (10 °C), 3.3

Solubility in water g/100 mL (20 °C), 15.7 g/100 [1][4]
mL (100 °C)

pH 4 (10 g/L solution at 25°C) [819]

Vapor Pressure

~0 mmHg

[1]

Flash Point

Non-flammable

[1]

Health Hazard Information

Boron trioxide is considered a hazardous substance and may cause harm to fertility or an
unborn child.[8][10][11][12][13][14] The primary routes of exposure are inhalation, skin contact,
and eye contact.[15][16]

2.1. Inhalation

Inhalation of boron trioxide dust can cause irritation to the nose, throat, and respiratory system,
leading to symptoms such as coughing and wheezing.[5][15][17] In case of inhalation, the
individual should be moved to an area with fresh air.[11][17] If breathing is difficult, oxygen
should be administered, and immediate medical attention is necessary.[17]
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2.2. Skin Contact

Direct contact with boron trioxide can cause skin irritation, redness, and dryness.[1][5][15] If
skin contact occurs, contaminated clothing should be removed, and the affected area should be
washed thoroughly with soap and water.[15][17][18] Medical attention should be sought if
irritation persists.[15][17][18]

2.3. Eye Contact

Boron trioxide is an eye irritant.[1][15] Direct contact can cause redness, pain, and tearing.[15]
In the event of eye contact, the eyes should be flushed with lukewarm water for at least 15
minutes, ensuring to lift both the upper and lower eyelids.[15][17][18] If irritation persists,
prompt medical attention is required.[15][17][18]

2.4. Ingestion

Ingestion of boron trioxide can lead to gastrointestinal irritation with symptoms including
nausea, vomiting, and abdominal pain.[15] If ingested, the mouth should be rinsed with water,
and immediate medical attention should be sought.[17][18] Vomiting should not be induced.[15]
[17]

Table 2: Toxicological Data for Boron Trioxide (B203)
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Test Species Route Value References

LDso (Median

Mouse Oral 3,163 mg/kg [1]
Lethal Dose)
> 2,600 mg/kg
Rat Oral [19][20]
bw
Rabbit Oral 3,150 mg/kg [20][21]
Rat Intravenous 1,330 mg/kg [22]
Rabbit Dermal > 2,000 mg/kg [22][23][24]
LCso (Median
. > 2,120 mg/m?

Lethal Rat Inhalation ) [19][20][23][24]

. air (4 h)
Concentration)

) o ) No skin irritation
Skin Irritation Rabbit Dermal [20][22]
(24 h)
L . No eye irritation
Eye Irritation Rabbit Ocular [20][22]
(24 h)
Skin ) ) Does not cause
o Guinea pig Dermal ) o [22]

Sensitization skin sensitization

Occupational Exposure Limits

To minimize the risk of health effects from occupational exposure, several organizations have
established exposure limits for boron trioxide dust.

Table 3: Occupational Exposure Limits for Boron Trioxide (B20s3)
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Organization Limit Type Value References
) PEL (Permissible

OSHA (Occupational o

Exposure Limit) - TWA
Safety and Health ] 15 mg/m3 [2][5][15][16]

o ) (8-hour Time-

Administration) _

Weighted Average)
NIOSH (National REL (Recommended
Institute for Exposure Limit) - TWA

) ] 10 mg/m3 [5][16]
Occupational Safety (10-hour Time-
and Health) Weighted Average)
ACGIH (American TLV (Threshold Limit
Conference of Value) - TWA (8-hour
10 mg/m3 [5191[15]

Governmental

Industrial Hygienists)

Time-Weighted

Average)

Handling and Storage

4.1. Handling

e Ventilation: Handle boron trioxide in a well-ventilated area, preferably in a chemical fume

hood, to minimize dust creation and maintain exposure levels below occupational limits.[15]

[17][18]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses or

goggles, impermeable gloves, and a lab coat or protective clothing.[10][15][18][25] For tasks

that may generate significant dust, a NIOSH-approved respirator should be used.[5][18][25]

o Hygiene Practices: Avoid direct contact with the skin and eyes.[15][17] Wash hands

thoroughly after handling and before eating, drinking, or smoking.[15][17] Do not eat or

smoke in areas where boron trioxide is handled.[15]

4.2. Storage

» Conditions: Store in a cool, dry, and well-ventilated area.[15][17][18]
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o Containers: Keep containers tightly sealed and properly labeled to prevent moisture
exposure.[15][17][18]

e Incompatible Materials: Store away from incompatible materials such as strong oxidizing
agents, acids, and moisture.[5][17][18] Boron trioxide can react with water and moisture to
form boric acid.[5]

Emergency Procedures

5.1. Spills and Leaks

In case of a spill, evacuate the area and ensure adequate ventilation.[5] Avoid generating dust.
[13][19][26][27] Use a HEPA-filtered vacuum or carefully scoop the material into a sealed
container for disposal.[5][15] Do not wash spills into the sewer system.[5]

5.2. Fire

Boron trioxide is non-flammable.[1][18] However, in the event of a fire involving other materials,
use an extinguishing agent suitable for the surrounding fire.[11][17] Firefighters should wear full
protective clothing and a self-contained breathing apparatus (SCBA), as toxic fumes may be
released.[15][17]

Experimental Protocols for Toxicity Testing

The toxicological data presented in this guide are typically generated following standardized
experimental protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD). These guidelines provide detailed methodologies for
assessing the safety of chemicals.

6.1. Acute Oral Toxicity (OECD 420, 423, 425)

These guidelines describe methods to determine the median lethal dose (LDso) of a substance
after oral administration.[17][18] The protocols involve administering a single dose of the test
substance to animals (typically rats) and observing them for a period of 14 days for signs of
toxicity and mortality.[11][25][26]

6.2. Acute Dermal Toxicity (OECD 402)
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This guideline is used to assess the potential hazards of a substance upon dermal contact.[7]
[10][16][27][28] The test substance is applied to a shaved area of the skin of animals (often
rabbits or rats) for a 24-hour period, followed by an observation period of at least 14 days.[7]
[16][27]

6.3. Acute Inhalation Toxicity (OECD 403)

This test evaluates the health hazards associated with inhaling a substance.[2][6][11][12][13]
Animals (usually rats) are exposed to the test substance in an inhalation chamber for a
specified duration (typically 4 hours), followed by a 14-day observation period.[11][13]

6.4. Skin Irritation/Corrosion (OECD 404, 439)

These guidelines assess the potential of a substance to cause reversible (irritation) or
irreversible (corrosion) skin damage.[3][8][9][14][20] The in vivo test (OECD 404) involves
applying the substance to the skin of an animal (usually a rabbit) and observing for signs of
erythema and edema.[9] In vitro methods (OECD 439) using reconstructed human epidermis
are now widely used to reduce animal testing.[8][14][20]

6.5. Eye Irritation/Corrosion (OECD 405)

This guideline is used to determine the potential of a substance to cause eye irritation or
corrosion.[1][4][5][15][29][30] The in vivo test involves instilling the substance into the eye of an
animal (typically a rabbit) and scoring the effects on the cornea, iris, and conjunctiva over a
period of up to 21 days.[4][15][29][30]

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of Boron Trioxide in a
research setting.
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Safe Handling Workflow for Boron Trioxide (B203)
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Caption: A workflow diagram outlining the key steps for the safe handling of Boron Trioxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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